Cas no 13691-26-4 (1-(4-Nitrophenyl)pyrrolidin-2-one)

• Product Name: 1-(4-Nitrophenyl)pyrrolidin-2-one
• CAS No: 13691-26-4
• Molecular Formula: C₁₀H₁₀N₂O₃
• Molecular Weight: 206.198
• MDL: MFCD00138492
• CID: 177249
• PubChem ID: 299328

1-(4-Nitrophenyl)pyrrolidin-2-one Properties

Names and Identifiers

• 1-(4-Nitrophenyl)pyrrolidin-2-one
• 1-(4-NITROPHENYL)-2-PYRROLIDINONE
• 2-Pyrrolidinone,1-(4-nitrophenyl)-
• 1-(4-Nitro-phenyl)-pyrrolidin-2-on
• 1-(4-nitrophenyl)-pyrrolidin-2-one
• 1-(4'-NO2-phenyl)-2-pyrrolidinone
• 1-(p-Nitrophenyl)-2-pyrrolidinon
• nitrophenylpyrrolidinone
• TIMTEC-BB SBB006388
• 1-(4-nitrophenyl)-2-pyrrolidone
• 1-(4-NITRO-PHENYL)-PYRROLIDIN-2-ONE
• 1-(4-Nitrophenyl)-2-pyrrolidinone,99+%
• EN300-16285
• DTXSID70305852
• 13691-26-4
• MLS003106767
• CS-0198921
• NSC172147
• SMR001469327
• Z55148977
• SCHEMBL77999
• AKOS001132602
• CHEMBL2135493
• NSC-172147
• AC-26245
• Oprea1_781619
• J-503372
• FT-0680551
• 7C-147
• N-(4-nitrophenyl)pyrrolidone
• YYYMDBUHBOEDTC-UHFFFAOYSA-N
• E77924
• MFCD00138492
• 2-Pyrrolidinone, 1-(4-nitrophenyl)-
• ALBB-023963

• MDL： MFCD00138492
• InChIKey： YYYMDBUHBOEDTC-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10N2O3/c13-10-2-1-7-11(10)8-3-5-9(6-4-8)12(14)15/h3-6H,1-2,7H2
• SMILES： C1CC(=O)N(C1)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 206.069
• Heavy Atom Count: 15
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• LogP: 2.30980
• PSA: 66.13000
• Refractive Index: 1.6300 (estimate)
• Boiling Point: 477.8℃/760mmHg
• Melting Point: 128-130 °C
• Flash Point: 242.8 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.2815 (rough estimate)

1-(4-Nitrophenyl)pyrrolidin-2-one Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• HazardClass：IRRITANT

1-(4-Nitrophenyl)pyrrolidin-2-one Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%